molecular formula C11H12F3NO3 B8356491 3,N-Dimethoxy-N-methyl-5-trifluoromethylbenzamide

3,N-Dimethoxy-N-methyl-5-trifluoromethylbenzamide

Cat. No.: B8356491
M. Wt: 263.21 g/mol
InChI Key: IOKFKSAYJYPVSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,N-Dimethoxy-N-methyl-5-trifluoromethylbenzamide is a useful research compound. Its molecular formula is C11H12F3NO3 and its molecular weight is 263.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12F3NO3

Molecular Weight

263.21 g/mol

IUPAC Name

N,3-dimethoxy-N-methyl-5-(trifluoromethyl)benzamide

InChI

InChI=1S/C11H12F3NO3/c1-15(18-3)10(16)7-4-8(11(12,13)14)6-9(5-7)17-2/h4-6H,1-3H3

InChI Key

IOKFKSAYJYPVSE-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=CC(=CC(=C1)OC)C(F)(F)F)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 3-methoxy-5-trifluoromethylbenzoate (O4.014, 1 g) and N,O-dimethylhydroxylamine (416 mg) were initially charged in THF (30 ml). Thereafter, the mixture was cooled to −15° C., and isopropylmagnesium chloride (3.2 ml; 2 M in THF) was added dropwise within 10 min. The mixture was stirred at −15° C. for another 20 min before the cooling bath was removed. After 3 h, the mixture was cooled again to −15° C. and further isopropylmagnesium chloride (3.2 ml) was added. After the cooling bath had been removed, the mixture was stirred at RT for another hour, then admixed with 20% ammonium chloride solution and extracted three times with EA. The combined EA phases were dried over sodium sulfate, filtered and concentrated. The residue was purified using silica gel (50 g cartridge, DCM as eluent). 465 mg of the title compound were obtained, as well as 427 mg of reactant.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
416 mg
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
3.2 mL
Type
reactant
Reaction Step Two

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